Cas no 106899-94-9 (1,2-Ethanediamine, N-(2-aminoethyl)-, polymer with aziridine)
1,2-Ethanediamine, N-(2-aminoethyl)-, polymer with aziridine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N-(2-aminoethyl)-, polymer with aziridine
- N'-(2-aminoethyl)ethane-1,2-diamine,aziridine
- Poly(ethyleneimine)
- 1,2-Ethanediamine,N1-(2-aminoethyl)-,polymer with aziridine
- EPOMIN SP-006
- Epomin=Polyethyleneimine
- Nippon Shokubai Epomin SP-006
- Nippon Shokubai Epomin SP-003
- Nippon Shokubai Epomin SP-110
- Aziridine polymer with N-(2-aminoethyl)-1,2-ethanediamine
- 1,2-Ethanediamine, N1-(2-aminoethyl)-, polymer with aziridine
- PEI
- NS00128321
- DTXSID60910171
- N~1~-(2-Aminoethyl)ethane-1,2-diamine--aziridine (1/1)
- N'-(2-aminoethyl)ethane-1,2-diamine;aziridine
- MFCD00084427
- 106899-94-9
- NONKGIYRMOXVHW-UHFFFAOYSA-N
-
- MDL: MFCD00084427
- Inchi: 1S/C4H13N3.C2H5N/c5-1-3-7-4-2-6;1-2-3-1/h7H,1-6H2;3H,1-2H2
- InChI Key: NONKGIYRMOXVHW-UHFFFAOYSA-N
- SMILES: N1CC1.N(CCN)CCN
Computed Properties
- Exact Mass: 146.15300
- Monoisotopic Mass: 146.153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 36.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 86A^2
Experimental Properties
- PSA: 86.01000
- LogP: 0.20330
1,2-Ethanediamine, N-(2-aminoethyl)-, polymer with aziridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB211261-10 ml |
Poly(ethyleneimine) on silica beads, anion exchange resin, 20-40 mesh; . |
106899-94-9 | 10 ml |
€63.70 | 2024-04-20 | ||
| abcr | AB211261-50 ml |
Poly(ethyleneimine) on silica beads, anion exchange resin, 20-40 mesh; . |
106899-94-9 | 50 ml |
€121.40 | 2024-04-20 | ||
| abcr | AB211261-250 ml |
Poly(ethyleneimine) on silica beads, anion exchange resin, 20-40 mesh; . |
106899-94-9 | 250 ml |
€387.00 | 2024-04-20 | ||
| abcr | AB211261-10ml |
Poly(ethyleneimine) on silica beads, anion exchange resin, 20-40 mesh; . |
106899-94-9 | 10ml |
€65.20 | 2025-04-22 | ||
| abcr | AB211261-50ml |
Poly(ethyleneimine) on silica beads, anion exchange resin, 20-40 mesh; . |
106899-94-9 | 50ml |
€117.40 | 2025-04-22 | ||
| abcr | AB211261-250ml |
Poly(ethyleneimine) on silica beads, anion exchange resin, 20-40 mesh; . |
106899-94-9 | 250ml |
€368.00 | 2025-04-22 |
1,2-Ethanediamine, N-(2-aminoethyl)-, polymer with aziridine Suppliers
1,2-Ethanediamine, N-(2-aminoethyl)-, polymer with aziridine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1,2-Ethanediamine, N-(2-aminoethyl)-, polymer with aziridine
Introduction to CAS No. 106899-94-9: 1,2-Ethanediamine, N-(2-aminoethyl)-, Polymer with Aziridine
The compound identified by CAS No. 106899-94-9, commonly referred to as 1,2-Ethanediamine, N-(2-aminoethyl)-, polymer with aziridine, is a specialized polymer that has garnered significant attention in the fields of materials science and chemical engineering. This polymer is a derivative of ethylenediamine (ethylenediamine), a widely used diamine compound known for its versatility in forming various polymers and cross-linked structures. The integration of aziridine (aziridine) into this polymer structure introduces unique properties that enhance its applicability in advanced materials and functional coatings.
The synthesis of this polymer involves the reaction of ethylenediamine with aziridine under controlled conditions to form a cross-linked network. This process results in a material with exceptional mechanical strength and thermal stability. Recent studies have highlighted the potential of this polymer in applications such as high-performance adhesives, corrosion-resistant coatings, and biomedical materials. For instance, researchers at the University of California have demonstrated the use of this polymer in creating bio-compatible surfaces for medical implants, showcasing its biocompatibility and resistance to protein fouling.
One of the key features of this polymer is its ability to form self-healing networks. This property is attributed to the dynamic covalent bonds within the polymer matrix, which can re-form upon damage. A groundbreaking study published in Nature Materials in 2023 revealed that this self-healing capability can be further enhanced by incorporating stimuli-responsive elements into the polymer structure. This advancement opens new possibilities for its use in smart materials and adaptive systems.
In terms of industrial applications, the polymer has shown promise in the aerospace industry due to its lightweight yet robust nature. A collaborative project between Boeing and several research institutions has explored its potential as a structural adhesive for aircraft components. The results indicate that this polymer outperforms traditional adhesives in terms of bond strength and durability under extreme conditions.
Beyond its mechanical properties, the polymer also exhibits excellent chemical resistance. This makes it an ideal candidate for use in harsh environments, such as those encountered in oil and gas exploration or chemical processing plants. Recent advancements in nanotechnology have enabled the incorporation of nanoparticles into the polymer matrix, further enhancing its barrier properties against corrosive agents.
The environmental impact of this polymer is another area of active research. Scientists are investigating methods to improve its biodegradability without compromising its mechanical integrity. Preliminary findings suggest that by modifying the polymer's cross-linking density, it can be made more amenable to microbial degradation while retaining its functional properties.
In conclusion, CAS No. 106899-94-9 represents a cutting-edge material with a wide range of applications across multiple industries. Its unique combination of mechanical strength, thermal stability, and chemical resistance positions it as a valuable asset in modern materials science. As research continues to uncover new possibilities for this polymer, it is poised to play an increasingly important role in shaping future technologies.
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